(4aR*,7aS*)-1-(cyclobutylcarbonyl)-4-(2-ethoxybenzyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide

• IUPAC Name: [(4aS,7aR)-1-[(2-ethoxyphenyl)methyl]-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-cyclobutylmethanone
• InChI: InChI=1S/C20H28N2O4S/c1-2-26-19-9-4-3-6-16(19)12-21-10-11-22(20(23)15-7-5-8-15)18-14-27(24,25)13-17(18)21/h3-4,6,9,15,17-18H,2,5,7-8,10-14H2,1H3/t17-,18+/m0/s1
• InChI Key: CDVOBUZAXCCUOC-ZWKOTPCHSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCN(C3C2CS(=O)(=O)C3)C(=O)C4CCC4
• Isomeric SMILES: CCOC1=CC=CC=C1CN2CCN([C@H]3[C@@H]2CS(=O)(=O)C3)C(=O)C4CCC4
• Molecular Formula: C20H28N2O4S
• Molecular Weight: 392.5 g/mol

Description

(4aR*,7aS*)-1-(cyclobutylcarbonyl)-4-(2-ethoxybenzyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide is a useful research compound. Its molecular formula is C20H28N2O4S and its molecular weight is 392.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 392.17697855 g/mol and the complexity rating of the compound is 643. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of octahydro-2H-pyrazino[1,2-a]pyrazines, which share a structural motif with the compound , involves efficient methods starting from 1,4-dibenzyl-2-ethoxycarbonylpiperazine. These compounds serve as precursors for a new series of antibacterial quinolones, highlighting their significance in the development of novel antibacterial agents (Gubert et al., 1991).

Biological Activities

• Research on pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, which are structurally similar to the given compound, has shown that these molecules have potential cytotoxic activities against certain cancer cell lines. This suggests the compound's potential utility in the exploration of new cancer treatments (Hassan et al., 2014).

Catalytic Applications

• A binuclear oxovanadium(V) complex, when combined with pyrazinecarboxylic acid (PCA), demonstrated efficient oxidation of saturated hydrocarbons with hydrogen peroxide. This indicates the potential of structurally related compounds in catalysis and organic synthesis (Sutradhar et al., 2013).

Antimicrobial and Anticancer Studies

• Novel pyrazole-3,4-dicarboxylates showed moderate cytotoxic activity against certain cell lines, suggesting that compounds with similar structures might have applications in developing new antimicrobial or anticancer agents (Sekkak et al., 2013).

Complexation and Coordination Chemistry

• Research into the complexation and coordination oligomerization of pyrazine-capped compounds has provided insights into their use in forming metal complexes with potential applications in materials science and catalysis (Hegedus et al., 2003).